10-(Phosphonooxy)-1-decanole

• Molecular Formula: C10H23O5P
• Molecular Weight: 254.26 g/mol
• InChI: InChI=1S/C10H23O5P/c11-9-7-5-3-1-2-4-6-8-10-15-16(12,13)14/h11H,1-10H2,(H2,12,13,14)
• InChIKey: UCGPLXCYJOIXCO-UHFFFAOYSA-N

10-(Phosphonooxy)-1-decanole: Defined Hydrolytic Degradation Standard

10-(Phosphonooxy)-1-decanole (10-Hydroxydecyl dihydrogen phosphate; HDP; CAS 235097-47-9) is an alkylphosphate compound with the molecular formula C₁₀H₂₃O₅P and a molecular weight of 254.26 g/mol [1]. It is primarily identified in the scientific literature as the specific hydrolytic degradation product of 10-methacryloyloxydecyl dihydrogen phosphate-N-methylacryloyl glycine (MDP-NMGly), a monomer used in dental self-etching primers [2]. Commercially, it is supplied as a neat solid with a purity of ≥98% and is intended exclusively for research use, including biochemical assays and material science applications .

Workflow Defined hydrolytic degradation standard for dental primer analysis

Selection Single-entity phosphate ester with C10 chain and terminal hydroxyl

Use Context Analytical method validation, surface modification, or physicochemical calibration

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 87686277, 10-(Phosphonooxy)-1-decanole. 2026. View Source
• [2] Ma S. Development of a self-etching primer with higher shelf life and greater dentin bond stability. Dent Mater J. 2010;29(1):59-67. View Source

Why 10-(Phosphonooxy)-1-decanole Cannot Be Replaced

The procurement of 10-(Phosphonooxy)-1-decanole, rather than a generic or analogous alkylphosphate, is non-negotiable for studies requiring a defined, single-entity reference standard. This compound is the specific, validated hydrolysis product of a particular dental monomer system (MDP-NMGly), not a representative of a broader chemical class [1]. While the class of alkylphosphonic acids and phosphates are widely used in surface modification and self-assembled monolayers (SAMs) [2], their functional properties are exquisitely sensitive to alkyl chain length, terminal group chemistry, and the specific nature of the phosphorus headgroup (phosphonate vs. phosphate) [3]. Substituting this exact compound with a longer-chain analog like 11-mercaptoundecanol, which anchors via a thiol group to gold, or an alkylsilane, would fundamentally alter the molecule's physicochemical descriptors (e.g., LogP, topological polar surface area), anchoring chemistry, and hydrolytic stability profile, thereby invalidating any comparative or mechanistic study based on the original MDP-NMGly formulation.

Chain-length sensitivity

Alkyl chain length controls hydrophobicity and assembly packing; a one-carbon shift alters LogP and TPSA, potentially invalidating comparative studies.

Headgroup mismatch

Phosphate ester anchors to metal oxides, whereas thiols require noble metals and silanes may polymerize; substituting the headgroup changes substrate compatibility and film stability.

Degradation-pathway specificity

This compound is the validated hydrolysis product of a specific dental monomer system; generic alkylphosphates may not replicate the exact degradation profile needed for method validation.

• [1] Ma S. Development of a self-etching primer with higher shelf life and greater dentin bond stability. Dent Mater J. 2010;29(1):59-67. View Source
• [2] Gao W, Dickinson L, Grozinger C, Morin FG, Reven L. Self-Assembled Monolayers of Alkylphosphonic Acids on Metal Oxides. Langmuir. 1996;12(26):6429-6435. View Source
• [3] Cichocki Ł, Łuczak J, Warmińska D, Boczkaj G. Phosphonic acids and their derivatives as promising components for surface modification. Materials. 2022;15(17):5975. View Source

10-(Phosphonooxy)-1-decanole: Key Differentiators

Physicochemical Fingerprint: LogP and TPSA

10-(Phosphonooxy)-1-decanole possesses a unique combination of hydrophilicity and molecular connectivity that distinguishes it from its closest analogs. Its computed XLogP3-AA value is 1.4, and its Topological Polar Surface Area (TPSA) is 87 Ų [1]. This profile provides a quantitative baseline for comparing its behavior in chromatographic separations, partitioning studies, and membrane permeability assays against other alkylphosphates with different chain lengths. For instance, a shorter-chain analog would exhibit a lower LogP (more hydrophilic) and potentially a different TPSA, while a longer-chain analog would be more hydrophobic. These computed descriptors are critical for method development and for predicting the compound's behavior in complex biological or material matrices.

Physicochemical fingerprint

Class-level

XLogP3-AA: 1.4
TPSA: 87 Ų

Context-dependent; provides baseline for chromatographic method development

Computed in silico; verify experimentally

Evidence Dimension	Computed Hydrophobicity and Topological Polar Surface Area
Target Compound Data	XLogP3-AA: 1.4; TPSA: 87 Ų
Comparator Or Baseline	No specific analog with identical headgroup. Comparison inferred from class trends: shorter-chain alkylphosphates exhibit lower LogP, longer-chain exhibit higher LogP.
Quantified Difference	Exact difference dependent on comparator's chain length (n-1 or n+1).
Conditions	In silico prediction, computed by XLogP3 3.0 and Cactvs 3.4.6.11 (PubChem release 2019.06.18).

Why This Matters

These physicochemical constants provide a verifiable, quantitative fingerprint for quality control and differentiate the compound's behavior in analytical systems from generic alkylphosphates with different chain lengths.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 87686277, 10-(Phosphonooxy)-1-decanole. 2026. View Source

Defined Purity for Dental Primer Degradation Research

For researchers studying the hydrolytic degradation of MDP-NMGly dental primers, 10-(Phosphonooxy)-1-decanole serves as the sole well-defined, commercially available reference standard . Its role is explicitly defined in the literature as a specific degradation product of this primer system [1]. Sourcing this compound with a certified purity of ≥98% ensures that the material being studied is not a mixture of hydrolysis products or synthetic byproducts. In contrast, using an alternative compound would require extensive in-house synthesis, purification, and characterization to establish identity and purity, introducing significant variability and cost. The availability of a pure reference standard is essential for developing validated analytical methods (e.g., HPLC, LC-MS) to accurately quantify the degradation of MDP-NMGly monomers and understand the long-term stability and shelf-life of the dental formulation.

Certified purity

Reported

≥98%

Ensures single-entity standard for method validation and reproducibility

Commercial specification; lot-specific COA recommended

Evidence Dimension	Purity of commercially sourced compound
Target Compound Data	≥98%
Comparator Or Baseline	No specific comparator. The alternative is in-house synthesis and purification of the same compound, which would lack certified purity and batch-to-batch consistency without significant investment.
Quantified Difference	Not applicable.
Conditions	Commercial product specification from vendors like Cayman Chemical and InvivoChem .

Why This Matters

Procurement of the pre-qualified, high-purity standard eliminates the substantial time, cost, and uncertainty associated with custom synthesis and characterization, ensuring experimental reproducibility.

• [1] Ma S. Development of a self-etching primer with higher shelf life and greater dentin bond stability. Dent Mater J. 2010;29(1):59-67. View Source

Phosphate Ester vs. Thiol/Silane Anchoring

The choice of 10-(Phosphonooxy)-1-decanole over other surface-anchoring molecules like 11-mercaptoundecanol (a thiol) or alkylsilanes is dictated by a fundamental difference in surface chemistry. While no direct, quantitative head-to-head comparison data is publicly available for this specific molecule, extensive literature on its class establishes a clear distinction. Organophosphonates and phosphate esters anchor covalently to metal oxide surfaces (e.g., SiO₂, Al₂O₃, TiO₂), forming robust M-O-P bonds that are hydrolytically stable [1]. In contrast, thiols like 11-mercaptoundecanol rely on S-Au bonds specific to noble metal surfaces (e.g., gold, silver), which are less stable and prone to oxidation [2]. Alkylsilanes, while used on oxides, often suffer from complex polymerization side-reactions and variable coverage, making it challenging to form well-defined, reproducible monolayers [3]. Therefore, selecting 10-(Phosphonooxy)-1-decanole enables a specific, reproducible attachment chemistry onto oxide substrates that is incompatible with thiol-based approaches and distinct from the polymerization pathways of silanes.

Anchoring chemistry

Class-level

Phosphate ester → metal oxide (M-O-P)

Thiol → Au/Ag (S-M); Silane → SiO₂ (Si-O-Si, variable)

Substrate compatibility and bond stability differ fundamentally; selection is surface-chemistry dependent

Class-level knowledge; no head-to-head data for this molecule

Evidence Dimension	Anchoring chemistry and substrate specificity
Target Compound Data	Phosphate ester headgroup; anchors to metal oxide surfaces via M-O-P bond formation.
Comparator Or Baseline	11-mercaptoundecanol (anchors to Au/Ag via S-M bond); Alkylsilanes (anchors to SiO₂ via Si-O-Si, prone to polymerization).
Quantified Difference	No quantitative bond energy data available for direct comparison.
Conditions	General surface science principles for SAM formation.

Why This Matters

This fundamental chemical distinction is critical for scientists selecting a molecule for surface modification; the choice of headgroup dictates the compatible substrate material and the stability of the resulting film under experimental conditions.

• [1] Gao W, Dickinson L, Grozinger C, Morin FG, Reven L. Self-Assembled Monolayers of Alkylphosphonic Acids on Metal Oxides. Langmuir. 1996;12(26):6429-6435. View Source
• [2] Bain CD, Troughton EB, Tao YT, Evall J, Whitesides GM, Nuzzo RG. Formation of monolayer films by the spontaneous assembly of organic thiols from solution onto gold. J. Am. Chem. Soc. 1989;111(1):321-335. View Source
• [3] Ulman A. Formation and Structure of Self-Assembled Monolayers. Chem. Rev. 1996;96(4):1533-1554. View Source

Key Applications of 10-(Phosphonooxy)-1-decanole

Reference Standard for Dental Degradation Studies

10-(Phosphonooxy)-1-decanole is the unequivocal reference standard for analytical methods aimed at quantifying the hydrolytic degradation of MDP-NMGly-based dental self-etching primers. Its defined purity (≥98%) and identity allow for the accurate development and validation of HPLC or LC-MS assays to monitor monomer stability and predict long-term material performance [1]. This application is directly supported by its cited role in the literature as the specific degradation product of this system [2].

SAM Building Block for Metal Oxide Surfaces

For surface science applications requiring the formation of hydrolytically stable, hydroxyl-terminated self-assembled monolayers on oxide surfaces (e.g., silicon wafers, titanium implants), 10-(Phosphonooxy)-1-decanole is a suitable building block. Its phosphate headgroup offers a distinct anchoring chemistry compared to thiols (Au-specific) or silanes (prone to polymerization), making it the appropriate choice for covalent modification of metal oxides where long-term aqueous stability is paramount [1][2]. Its computed TPSA of 87 Ų provides a quantitative parameter for understanding its contribution to surface energy and wettability.

Calibrant for Physicochemical Profiling in Drug Discovery

In early-stage drug discovery, this compound can serve as a well-defined standard for calibrating computational models or analytical systems that predict the properties of alkylphosphate-containing molecules. Its specific computed values, including a LogP of 1.4 and TPSA of 87 Ų, provide a fixed point of reference for evaluating the hydrophilicity and permeability of more complex drug candidates containing this functional group [1]. This is particularly relevant for calibrating chromatographic retention times or validating in silico ADME models for a class of molecules.

Application

Selection Property

Validation Focus

Dental primer degradation standard

Certified phosphate ester identity

HPLC/LC-MS method validation for hydrolysis quantification

Metal oxide SAM building block

Phosphate anchoring to oxide surfaces

Monolayer formation and aqueous stability assessment

Physicochemical calibrant

Reported LogP and TPSA reference parameters

Calibration of chromatographic retention or in silico ADME models

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 87686277, 10-(Phosphonooxy)-1-decanole. 2026. View Source
• [2] Ma S. Development of a self-etching primer with higher shelf life and greater dentin bond stability. Dent Mater J. 2010;29(1):59-67. View Source